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The table below summarizes the key identified and predicted properties for N-Nonanoylglycine-d2. Please

note that values marked as "Predicted" are derived from computational models and not experimental

measurement [1] [2].

Property Value Type / Source

Molecular Formula C₁₁H₁₉D₂NO₃ Defined [1]

Molecular Weight 217.3 g/mol Defined [1]

CAS Number 3008541-78-1 Defined [1]

Chemical Description Deuterated labeled N-Nonanoylglycine GLPBIO [1]

Storage Condition -20°C GLPBIO [1]

Water Solubility Not Available Experimental Data [2]

log P (Partition Coefficient) Not Available Experimental Data [2]

For the non-deuterated form (N-Nonanoylglycine, C₁₁H₂₁NO₃), predicted properties include a water

solubility of 0.46 g/L and a logP of 2.58 [2]. Use these values with caution as deuterium substitution can

subtly alter a compound's physicochemical properties.
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Experimental Workflow for Solubility Determination

Since experimental solubility data is not available, you would need to determine it empirically. The

following workflow outlines a general protocol for measuring solubility, which you can adapt for N-

Nonanoylglycine-d2.
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This diagram outlines the key steps in an experimental workflow for determining compound solubility.
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Detailed Protocol for Key Steps

Prepare Stock Solution

Method: Due to its predicted low water solubility, prepare a concentrated stock solution in a

solvent like DMSO. GLPBIO suggests that for this compound, "Sample solution is provided at
25 µL, 10mM," indicating a common starting point [1].

Handling Note: They also recommend that "to improve solubility, please warm the tube to 37°C
and then shake it in an ultrasonic bath for a while" [1].

Measure Solution & Identify Saturation

Techniques: Use methods like UV-Vis spectroscopy to track concentration changes or HPLC
for precise quantification. Visually inspect for precipitate formation after successive dilutions.

Saturation Point: The point at which the solute concentration no longer increases upon adding
more solid, or precipitate is consistently observed, is the saturation point.

Calculate Solubility

Once the saturation concentration is determined, solubility can be calculated and reported in
standard units such as mg/mL, molarity (M), or µg/mL.

Important Considerations for Researchers

When working with specialized compounds like N-Nonanoylglycine-d2, please keep the following in mind:

Use Predicted Data with Caution: Computational predictions are valuable for guidance but are not a

substitute for experimental data, especially for deuterated compounds where isotopic effects can play
a role [2].

Consult Official Sources: For the most precise handling and storage information, always refer to the
manufacturer's provided documentation, such as the Material Safety Data Sheet (MSDS) or

Certificate of Analysis (COA) [1].
Experimental Reproducibility: The stability of deuterated compounds can be influenced by storage

conditions and solvent choice. Adhere to the recommended storage condition of -20°C and document
all experimental parameters meticulously [1].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.glpbio.cn/n-nonanoylglycine-d2.html
https://www.glpbio.cn/n-nonanoylglycine-d2.html
https://www.smolecule.com/products/s12834720?utm_src=pdf-body
https://foodb.ca/compounds/FDB029362
https://www.glpbio.cn/n-nonanoylglycine-d2.html
https://www.glpbio.cn/n-nonanoylglycine-d2.html
https://www.smolecule.com/products/s12834720?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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